PI3Kα
  • Umbralisib
    Umbralisib
    • Cat. No.:
    • B560156
    • CAS No.:
    • 1532533-67-7
    • Molecular Formula:
    • C31H24F3N5O3
    • Molecular Weight:
    • 571.5 g/mol
    Description
    Marginal zone lymphoma is a rare, slowly progressing type of non-Hodgkin lymphoma initially treated with [rituximab] (an anti-CD20 drug), either alone or in combination with chemotherapy. Unfortunately, many pat...
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  • ON 146040
    ON 146040
    • Cat. No.:
    • B1139225
    • CAS No.:
    • 1404231-34-0
    • Molecular Formula:
    • C24H23N7O3S
    • Molecular Weight:
    • 489.55
    Description
    ON 146040 is the first dual PI3K and BCR-ABL inhibitor that targets the STAT3 and STAT5 pathways;  inhibits PI3K α/δ isoforms with IC50 of 14/20 nM.IC50 value: 14/20 nM(PI3K α/δ) [1]Target: PI3K/Bcr-Abl inh...
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  • LY294002
    LY294002
    • Cat. No.:
    • B1683991
    • CAS No.:
    • 154447-36-6
    • Molecular Formula:
    • C19H17NO3
    • Molecular Weight:
    • 307.3 g/mol
    Description
    LY294002 is a chromone substituted with a phenyl group at position 8 and a morpholine group at position 2. It has a role as an EC 2.7.1.137 (phosphatidylinositol 3-kinase) inhibitor, an autophagy inhibitor and a...
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  • Omipalisib
    Omipalisib
    • Cat. No.:
    • B1684000
    • CAS No.:
    • 1086062-66-9
    • Molecular Formula:
    • C25H17F2N5O3S
    • Molecular Weight:
    • 505.5 g/mol
    Description
    Omipalisib is a member of the class of quinolines that is quinoline which is substituted by pyridazin-4-yl and 5-[(2,4-difluorobenzene-1-sulfonyl)amino]-6-methoxypyridin-3-yl groups at positions 4 and 6, respect...
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  • PF-04691502
    PF-04691502
    • Cat. No.:
    • B1684001
    • CAS No.:
    • 1013101-36-4
    • Molecular Formula:
    • C22H27N5O4
    • Molecular Weight:
    • 425.5 g/mol
    Description
    PF-04691502 is pI3K/mTOR Kinase Inhibitor PF-04691502 is an agent targeting the phosphatidylinositol 3 kinase (PI3K) and mammalian target of rapamycin (mTOR) in the PI3K/mTOR signaling pathway, with potential an...
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  • Sonolisib
    Sonolisib
    • Cat. No.:
    • B1684006
    • CAS No.:
    • 502632-66-8
    • Molecular Formula:
    • C29H35NO8
    • Molecular Weight:
    • 525.6 g/mol
    Description
    PX-866 is an organic heterotetracyclic compound that is obtained from wortmanin via aminolysis of its furan ring by diallyl amine. It has a role as an EC 2.7.1.137 (phosphatidylinositol 3-kinase) inhibitor. It i...
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  • Roginolisib
    Roginolisib
    • Cat. No.:
    • B2511894
    • CAS No.:
    • 1305267-37-1
    • Molecular Formula:
    • C26H27FN4O5S
    • Molecular Weight:
    • 526.6 g/mol
    Description
    ROGINOLISIB is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 4 investigational indications.
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  • AS-252424
    AS-252424
    • Cat. No.:
    • B7852565
    • CAS No.:
    • 1138220-19-5
    • Molecular Formula:
    • C14H8FNO4S
    • Molecular Weight:
    • 305.28 g/mol
    Description
    AS-252424 is a useful research compound. Its molecular formula is C14H8FNO4S and its molecular weight is 305.28 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AS-252424 suitable for many re...
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  • IHMT-PI3K-455
    IHMT-PI3K-455
    • Cat. No.:
    • B15541784
    • CAS No.:
    • Molecular Formula:
    • C26H21F2N7O3
    • Molecular Weight:
    • 517.5 g/mol
    Description
    IHMT-PI3K-455 is a useful research compound. Its molecular formula is C26H21F2N7O3 and its molecular weight is 517.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IHMT-PI3K-455 suitable fo...
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  • AZD3458
    AZD3458
    • Cat. No.:
    • B15621147
    • CAS No.:
    • Molecular Formula:
    • C20H23N3O4S2
    • Molecular Weight:
    • 433.5 g/mol
    Description
    AZD3458 is a useful research compound. Its molecular formula is C20H23N3O4S2 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZD3458 suitable for many resea...
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